Cas no 102206-82-6 (2,4,6-Pyridinetriethanol,b2,b2,b4,b4,b6,b6-hexakis(trifluoromethyl)-)

• Product Name: 2,4,6-Pyridinetriethanol,b2,b2,b4,b4,b6,b6-hexakis(trifluoromethyl)-
• CAS No: 102206-82-6
• MF: C₁₇H₁₁F₁₈NO₃
• MW: 619.245408296585
• CID: 159981
• PubChem ID: 24844582
• Update Time: 2025-04-19

2,4,6-Pyridinetriethanol,b2,b2,b4,b4,b6,b6-hexakis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Pyridinetriethanol,b2,b2,b4,b4,b6,b6-hexakis(trifluoromethyl)-
• 2,4,6-Pyridinetriethanol,b,b,b',b',b'',b''-hexakis(trifluoromethyl)- (9CI)
• 2-[2,6-bis[1,1,1,3,3,3-hexafluoro-2-(hydroxymethyl)propan-2-yl]pyridin-4-yl]-3,3,3-trifluoro-2-(trifluoromethyl)propan-1-ol
• 102206-82-6
• DTXSID20144758
• 2,4,6-Pyridinetriethanol, beta,beta,beta',beta',beta'',beta''-hexa(trifluoromethyl)-
• beta,beta,beta',beta',beta'',beta''-Hexa(trifluoromethyl)-2,4,6-pyridinetriethanol
• 2,4,6-Pyridinetriethanol, .beta.,.beta.,.beta.',.beta.',.beta.'',.beta.''-hexakis(trifluoromethyl)-?
• 2,4,6-Tris((3,3,3-trifluoro-2-hydroxy-2-trifluoromethyl)propyl)pyridine

• Inchi： 1S/C17H11F18NO3/c18-12(19,20)9(3-37,13(21,22)23)6-1-7(10(4-38,14(24,25)26)15(27,28)29)36-8(2-6)11(5-39,16(30,31)32)17(33,34)35/h1-2,37-39H,3-5H2
• InChI Key： SQHNRKBXICTCDU-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(CO)C1C=C(C(C(F)(F)F)(C(F)(F)F)CO)N=C(C=1)C(C(F)(F)F)(C(F)(F)F)CO)(F)F

Computed Properties

• Exact Mass: 619.04515g/mol
• Monoisotopic Mass: 619.04515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 619.24g/mol
• XLogP3: 5.7
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.58000
• LogP: 5.14570